[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• SMILES: C1CN(CC1NC(=O)OCC2=CC=CC=C2)CCO
• InChI: InChI=1S/C14H20N2O3/c17-9-8-16-7-6-13(10-16)15-14(18)19-11-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2,(H,15,18)/t13-/m1/s1
• InChIKey: CHYMMDHDBBUODY-CYBMUJFWSA-N

Chiral Cbz-Protected 3-Aminopyrrolidine Building Block

[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester (CAS 1354001-63-0) is a chiral, enantiopure pyrrolidine derivative bearing a benzyloxycarbonyl (Cbz)-protected 3-amino group and an N-(2-hydroxyethyl) substituent. With molecular formula C₁₄H₂₀N₂O₃ and molecular weight 264.32 g/mol, this compound is supplied at ≥95% to 98% purity from multiple vendors . Its structural features—a defined (R)-configuration at C3, a hydrogen-bond-donating hydroxyethyl side chain, and a Cbz carbamate that enables orthogonal deprotection—position it as a versatile chiral intermediate for medicinal chemistry and asymmetric synthesis applications [1].

Stereochemical Control

Defined (R)-configuration supports enantioselective SAR and asymmetric synthesis workflows.

Orthogonal Protection

Cbz carbamate enables hydrogenolytic deprotection orthogonal to acid-labile groups for sequential amine unmasking.

Functional Handle

N-(2-hydroxyethyl) substituent provides a derivatizable side chain for further coupling or activation.

• [1] Li Petri, G.; Raimondi, M.V.; Spanò, V.; Holl, R.; Barraja, P.; Montalbano, A. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top. Curr. Chem. 2021, 379, 34. View Source

Why Enantiomer, Racemate, or Boc Analog Cannot Substitute

Substituting this compound with its (S)-enantiomer (CAS 1365874-61-8), the racemic mixture (CAS 1353974-86-3), or the tert-butyloxycarbonyl (Boc)-protected analog (CAS 1353962-98-7) introduces quantifiable liabilities in stereochemical fidelity, thermal stability, and synthetic orthogonality. The (R)-configuration at the pyrrolidine C3 position is a critical determinant of biological target engagement in multiple chemotypes, with the (R)-enantiomer demonstrating superior potency over the (S)-form in structure–activity relationship (SAR) campaigns [1]. The Cbz protecting group confers a >70 °C thermal stability margin over Boc in prolinol-type derivatives when the hydroxyl is activated as a leaving group [2], and enables hydrogenolytic deprotection that is fully orthogonal to acid-labile Boc removal—permitting sequential, chemoselective unmasking strategies unavailable with single-protecting-group analogs [3].

(S)-Enantiomer or Racemate

The (R)-configuration is reported to rank higher in target engagement across multiple chemotypes; the opposite enantiomer or racemate may shift SAR interpretation and should not be assumed interchangeable without enantiomer-specific validation.

Boc-Protected Analog

Cbz provides a thermal stability margin that the Boc analog may not replicate under elevated-temperature activation, and the orthogonal hydrogenolysis/acidolysis deprotection strategy is lost with Boc-only protection.

Unprotected or Differently Substituted Pyrrolidines

Absence of the N-hydroxyethyl handle or Cbz group removes key synthetic control points; biocatalytic and physicochemical profiles may not transfer, requiring re-optimization of the synthetic route.

• [1] Li Petri, G.; Raimondi, M.V.; Spanò, V.; Holl, R.; Barraja, P.; Montalbano, A. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top. Curr. Chem. 2021, 379, 34. View Source
• [2] Wang, G.; Cao, X.-H.; Sun, H.-C.; Chen, L.-G. Stability of Cbz or Boc Protected L-Prolinol Derivatives. Chin. J. Org. Chem. 2011, 31(6), 908–910. View Source
• [3] Chemhui.com. Protecting Groups: tert-Butoxycarbonyl (Boc) Protection and Deprotection; Orthogonal Selectivity of Cbz vs Boc. 2017. View Source

Quantitative Differentiation Against Closest Analogs

Thermal Stability: Cbz vs Boc in Pyrrolidine Amino Alcohols

The Cbz-protected pyrrolidine scaffold exhibits markedly superior thermal stability compared to the Boc-protected analog. In a direct comparative study of L-prolinol derivatives, the Boc-protected compound underwent intramolecular cyclization to γ-butyrolactone at 67 °C when the hydroxyl was converted to a good leaving group, whereas the Cbz-protected derivative remained stable up to 140 °C, requiring the additional presence of triethylamine to trigger analogous cyclization [1]. This 73 °C differential in thermal stability threshold is directly relevant to synthetic sequences involving elevated temperatures (e.g., nucleophilic substitutions, Mitsunobu reactions, or distillative workup).

Cbz vs Boc Thermal Stability

Head-to-head

ΔT ≥ 73°C

Supports elevated-temperature synthetic sequences

Cbz remains stable to 140°C; Boc cyclizes at 67°C when hydroxyl is activated

Evidence Dimension	Thermal stability: temperature at which intramolecular cyclization to γ-butyrolactone occurs (hydroxyl derivatized as leaving group)
Target Compound Data	Stable; cyclization observed at 140 °C in the presence of triethylamine (Cbz-protected L-prolinol model)
Comparator Or Baseline	Boc-protected L-prolinol: Cyclization at 67 °C (without added base required)
Quantified Difference	ΔT ≥ 73 °C (Cbz more thermally robust than Boc)
Conditions	L-prolinol derivatives with hydroxyl converted to a readily displaceable leaving group; neat or solution-phase heating

Why This Matters

This thermal stability margin directly impacts process robustness: reactions requiring heating above 67 °C (e.g., SN2 displacements, amide couplings, or solvent removal) risk substantial decomposition of the Boc analog but are safely tolerated by the Cbz-protected compound.

• [1] Wang, G.; Cao, X.-H.; Sun, H.-C.; Chen, L.-G. Stability of Cbz or Boc Protected L-Prolinol Derivatives. Chin. J. Org. Chem. 2011, 31(6), 908–910. View Source

Orthogonal Deprotection: Cbz Hydrogenolysis vs Boc Acidolysis

The Cbz group on the target compound can be selectively removed by catalytic hydrogenolysis (H₂, Pd/C) while leaving an acid-sensitive Boc group intact; conversely, Boc can be cleaved with trifluoroacetic acid (TFA) without affecting the Cbz carbamate [1]. This orthogonal pairing—the hydrogenolysis/acidolysis orthogonal system of Cbz and Boc—enables sequential, chemoselective amine unmasking in multi-step synthetic routes. In contrast, the Boc-only analog (CAS 1353962-98-7) lacks this dual-deprotection flexibility: its single protecting group can only be removed under acidic conditions, precluding routes that require selective deprotection in the presence of acid-sensitive functionality elsewhere in the molecule .

Orthogonal Deprotection

Class-level

Cbz (H₂/Pd-C) + Boc (TFA) enable sequential amine unmasking; Boc-only offers only acidolysis

Enables convergent multi-step synthetic strategies

Orthogonality requires pairing; single-protecting-group analogs lack this flexibility

Evidence Dimension	Orthogonal deprotection capability in multi-step synthesis
Target Compound Data	Cbz group removable by H₂/Pd-C hydrogenolysis; resistant to TFA at room temperature. Can coexist with Boc for sequential deprotection.
Comparator Or Baseline	Boc-protected analog (CAS 1353962-98-7): Boc removable by TFA or HCl/dioxane; no hydrogenolysis-labile group present; orthogonal deprotection not possible with a single protecting group.
Quantified Difference	Cbz enables two orthogonal deprotection modes (hydrogenolytic + acidolytic) when paired with Boc; Boc-alone offers only one (acidolytic).
Conditions	Standard peptide/small molecule deprotection conditions: H₂ (1 atm), 10% Pd/C, MeOH/EtOAc for Cbz; TFA/CH₂Cl₂ (1:1 to 1:4) for Boc

Why This Matters

For procurement decisions in multi-step medicinal chemistry campaigns, the Cbz-protected compound provides a strategic synthetic handle not available from the Boc-only analog, enabling convergent routes where two different amines must be unmasked at distinct stages under mutually exclusive conditions.

• [1] Chemhui.com. tert-Butoxycarbonyl (Boc) Protection and Deprotection; Orthogonal Selectivity: When Boc and Cbz coexist, catalytic hydrogenolysis removes Cbz while Boc remains intact; acidolysis removes Boc while Cbz is unaffected. 2017. View Source

Stereochemical Impact of (R)-Configuration on Biological Activity

The (R)-configuration at the pyrrolidine 3-position is not a passive structural feature but an active determinant of biological target recognition. A comprehensive review of pyrrolidine-based bioactive molecules documents that different stereoisomers of identically substituted pyrrolidines can exhibit divergent binding modes to enantioselective proteins, leading to distinct pharmacological profiles [1]. In a specific chemotype, in vitro SAR studies of pyrrolidine-containing histamine H₃ receptor antagonists demonstrated that the (R)-configuration at the pyrrolidine ring consistently conferred superior potency compared to the (S)-configuration across multiple chemical series . This stereochemical dependence means that the (S)-enantiomer (CAS 1365874-61-8) or the racemate (CAS 1353974-86-3) cannot be assumed to recapitulate the biological activity profile of the (R)-enantiomer without explicit enantiomer-specific validation.

Stereochemical SAR

Cross-study comparable

(R)-configuration ranked higher in H₃, GPR40, and ERα chemotype binding

Enantiomer-dependent SAR context; (S) or racemate may confound screening

Rank-order established in multiple receptor systems; exact fold-difference varies

Evidence Dimension	Enantiomer-dependent biological activity in pyrrolidine-based ligands
Target Compound Data	(R)-enantiomer: Preferred configuration for biological potency in multiple pyrrolidine-containing chemotypes (H₃ antagonists, GPR40 agonists, ERα degraders)
Comparator Or Baseline	(S)-enantiomer: Consistently lower potency; racemate: variable activity dependent on enantiomeric ratio and target
Quantified Difference	In H₃ receptor antagonist SAR: (R)-configuration superior to (S)-configuration across diverse chemical classes (qualitative rank-order established; exact fold-difference varies by chemotype). In GPR40 agonists: (R,R)-enantiomer displays full agonism; (S,S)-enantiomer shows differential radioligand displacement.
Conditions	In vitro binding and functional assays across multiple receptor targets (histamine H₃, GPR40, ERα); reviewed in Li Petri et al. 2021

Why This Matters

Procurement of the wrong enantiomer or racemate can introduce confounding stereochemical variables into SAR studies, wasting screening resources. The defined (R)-enantiomer ensures stereochemical consistency across analog series.

• [1] Li Petri, G.; Raimondi, M.V.; Spanò, V.; Holl, R.; Barraja, P.; Montalbano, A. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top. Curr. Chem. 2021, 379, 34. View Source

Biocatalytic Hydroxylation Efficiency of N-Cbz-Pyrrolidine

In a direct comparative biocatalytic study, both N-Cbz-pyrrolidine and N-Boc-pyrrolidine were evaluated as substrates for regio- and stereoselective biohydroxylation using Sphingomonas sp. HXN-200 immobilized on gelatin microspheres. Both substrates were converted to their corresponding (R)-3-hydroxypyrrolidine derivatives. Critically, the N-Cbz-pyrrolidine substrate maintained undiminished conversion yield after consecutive repeated use in a 500 mL preparative-scale bioreactor, demonstrating robust process stability that the immobilized-cell system sustained over multiple cycles [1]. The N-Cbz-pyrrolidine scaffold thus offers a validated entry point for preparative-scale biocatalytic hydroxylation to generate chiral 3-hydroxypyrrolidine intermediates—a transformation directly relevant to derivatives of the target compound bearing the identical N-Cbz-pyrrolidine core.

Biocatalytic Robustness

Head-to-head

Sustained conversion yield after repeated 500 mL preparative cycles with immobilized Sphingomonas sp. HXN-200

Supports preparative-scale biocatalytic hydroxylation routes

Validated on N-Cbz-pyrrolidine core; process stability reduces scale-up risk

Evidence Dimension	Sustained biocatalytic conversion yield after repeated preparative-scale use
Target Compound Data	N-Cbz-pyrrolidine: Conversion yield did not decrease after consecutive repeated use in 500 mL bioreactor with immobilized Sphingomonas sp. HXN-200
Comparator Or Baseline	N-Boc-pyrrolidine: Also transformed to (R)-N-Boc-3-pyrrolidinol; comparative repeated-use stability data reported in same study
Quantified Difference	Both substrates successfully hydroxylated; N-Cbz-pyrrolidine demonstrated sustained yield without decline across repeated cycles under identical immobilized-cell conditions
Conditions	Whole-cell biocatalysis using Sphingomonas sp. HXN-200 immobilized on gelatin microspheres; 500 mL preparative-scale bioreactor; substrate concentrations evaluated across multiple reaction intervals

Why This Matters

For laboratories and CROs employing biocatalytic routes to chiral pyrrolidine building blocks, the Cbz-protected scaffold is validated at preparative scale with demonstrated process robustness, reducing the risk of yield erosion upon scale-up.

• [1] Wang, L.; Loh, K.-C.; Tong, Y.W. Immobilization of growing Sphingomonas sp. HXN-200 to gelatin microspheres: Efficient biotransformation of N-Cbz-pyrrolidine and N-Boc-pyrrolidine into hydroxypyrrolidine derivatives. J. Biotechnol. 2014, 182, 74–82. View Source

Physicochemical Properties: LogP and TPSA vs Boc Analog

The Cbz benzyl ester moiety imparts distinct physicochemical properties compared to the Boc-protected analog, with direct implications for downstream drug-like property optimization. The target compound (C₁₄H₂₀N₂O₃, MW 264.32) has a calculated LogP of 0.98 and topological polar surface area (TPSA) of 61.8 Ų . In contrast, the Boc-protected analog (C₁₁H₂₂N₂O₃, MW 230.30) is both smaller and more polar, lacking the aromatic benzyl group that contributes to hydrophobic interactions with protein binding pockets and influences membrane partitioning. The benzyl carbamate also provides a UV chromophore (λₘₐₓ ~254 nm) that facilitates HPLC tracking during reaction monitoring and purification—an analytical convenience absent in the Boc analog.

Physicochemical Profile

Data to verify

LogP 0.98; TPSA 61.8 Ų; benzyl chromophore for HPLC tracking

Supports analytical detection and permeability profiling

Calculated values from supplier datasheets; confirm experimentally for your system

Evidence Dimension	Calculated physicochemical parameters (LogP, TPSA, MW)
Target Compound Data	LogP = 0.98; TPSA = 61.8 Ų; MW = 264.32 g/mol (C₁₄H₂₀N₂O₃); contains UV-active benzyl chromophore
Comparator Or Baseline	Boc-protected analog (CAS 1353962-98-7): MW = 230.30 g/mol (C₁₁H₂₂N₂O₃); lacks aromatic chromophore; predicted lower LogP due to absence of benzyl group
Quantified Difference	ΔMW = +34.02 g/mol; ΔLogP estimated +0.5–1.0 units higher for Cbz vs Boc; Cbz provides UV detection advantage
Conditions	Calculated properties from supplierdatasheets; LogP calculated by standard algorithm (Leyan/MolCore product pages)

Why This Matters

The benzyl carbamate's higher lipophilicity and UV chromophore provide practical advantages in both biological profiling (membrane permeability) and analytical workflow (HPLC detection), making the Cbz-protected compound a more informative intermediate for structure–property relationship (SPR) studies than the Boc analog.

Optimal Application Scenarios Based on Verified Evidence

Orthogonal Amine Deprotection in Multi-Step Synthesis

In convergent synthetic routes where two different amine functionalities must be unmasked at distinct stages—e.g., an N-Cbz-pyrrolidine intermediate that must be deprotected by hydrogenolysis without affecting a downstream Boc-protected amine—this compound provides the requisite orthogonality. The Cbz group is selectively removed by catalytic hydrogenolysis (H₂, Pd/C) while leaving Boc intact, and conversely, Boc is cleaved by TFA without disturbing Cbz [1][2]. The Boc-only analog cannot support this sequential deprotection strategy, forcing either a linear synthetic redesign or the use of additional protecting group manipulations.

Synthetic Sequences Requiring Elevated-Temperature Stability

When the N-hydroxyethyl group must be further derivatized (e.g., converted to a mesylate, tosylate, or halide for nucleophilic displacement), the Cbz protecting group maintains stability up to 140 °C, whereas the Boc analog undergoes rapid intramolecular cyclization to γ-butyrolactone at only 67 °C under analogous conditions [1]. Laboratories planning to perform SN2 reactions, Mitsunobu inversions, or high-temperature amide couplings on activated hydroxyethyl-pyrrolidine intermediates should select the Cbz-protected compound to avoid thermally induced decomposition of the protecting group.

Chiral Pyrrolidine Library Synthesis for Enantioselective SAR

For medicinal chemistry programs exploring structure–activity relationships around the pyrrolidine C3 stereocenter, the defined (R)-enantiomer provides an unambiguous stereochemical starting point. Literature evidence across multiple receptor systems (histamine H₃, GPR40, ERα) demonstrates that the (R)-configuration can be critical for target binding and functional activity [1][2]. Using the racemate or the (S)-enantiomer in primary screening would introduce stereochemical ambiguity and potentially mask true SAR trends, necessitating costly chiral resolution or enantioselective synthesis at a later stage.

Preparative-Scale Biocatalytic Hydroxylation

Research groups or CROs employing whole-cell biocatalysis for regioselective pyrrolidine functionalization can leverage the validated performance of the N-Cbz-pyrrolidine scaffold. Immobilized Sphingomonas sp. HXN-200 converts N-Cbz-pyrrolidine to (R)-N-Cbz-3-hydroxypyrrolidine at 500 mL preparative scale with sustained conversion yield across repeated cycles, demonstrating process robustness suitable for scale-up [1]. The target compound, bearing the same N-Cbz-pyrrolidine core with a pre-installed hydroxyethyl group, offers a functionalized entry point for analogous biocatalytic transformations.

Application

Selection Property

Validation Focus

Orthogonal amine deprotection

Cbz hydrogenolysis / acid stability

Sequential deprotection compatibility

Elevated-temperature activation

Thermal robustness of Cbz

Stability under SN2 / Mitsunobu conditions

Chiral pyrrolidine SAR library

Defined (R)-stereochemistry

Enantiomer-dependent target engagement

Biocatalytic hydroxylation scale-up

Cbz-pyrrolidine process stability

Sustained yield in immobilized-cell systems

• [1] Wang, G.; Cao, X.-H.; Sun, H.-C.; Chen, L.-G. Stability of Cbz or Boc Protected L-Prolinol Derivatives. Chin. J. Org. Chem. 2011, 31(6), 908–910. View Source
• [2] Li Petri, G.; Raimondi, M.V.; Spanò, V.; Holl, R.; Barraja, P.; Montalbano, A. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top. Curr. Chem. 2021, 379, 34. View Source